Cas no 2095-95-6 (5H-Dibenz[b,f]azepine-5-propanamine,10,11-dihydro-)

5H-Dibenz[b,f]azepine-5-propanamine,10,11-dihydro- structure
2095-95-6 structure
Product Name:5H-Dibenz[b,f]azepine-5-propanamine,10,11-dihydro-
CAS No:2095-95-6
MF:C17H20N2
MW:252.354104042053
CID:268750
PubChem ID:159642
Update Time:2025-04-19

5H-Dibenz[b,f]azepine-5-propanamine,10,11-dihydro- Chemical and Physical Properties

Names and Identifiers

    • 5H-Dibenz[b,f]azepine-5-propanamine,10,11-dihydro-
    • 3-(5,6-dihydrobenzo[b][1]benzazepin-11-yl)propan-1-amine
    • N-DESMETHYLDESIPRAMINE
    • 10,11-Dihydro-5-(3-aminopropyl)-5H-dibenz(b,f)azepine
    • 3-(10,11-dihydrodibenz< b,f> azepin-5-yl)propylamine
    • 5-[3-aminopropyl]iminodibenzyl
    • 5H-Dibenz(b,f)azepine, 10,11-dihydro-5-(3-aminopropyl)-
    • AC1Q1HC2
    • BRN 1582346
    • CHEMBL1317
    • Didesipramine
    • Didesmethylimipramine
    • GP 36526
    • N,N-didesmethylimipramine
    • CHEBI:125671
    • BRD-K92159000-001-01-6
    • DTXSID50175131
    • XJWJQDZWUYUIEM-UHFFFAOYSA-N
    • 3-(10,11-dihydro-5H-dibenzo[b,f]azepin-5-yl)propan-1-amine
    • BDBM50097638
    • SCHEMBL10376169
    • DDMI
    • 3-(10,11-Dihydro-dibenzo[b,f]azepin-5-yl)-propylamine
    • Q27216282
    • 2095-95-6
    • 5-20-08-00095 (Beilstein Handbook Reference)
    • 3-(5,6-dihydrobenzo[b][1]benzazepin-11-yl)-1-propanamine
    • AE-641/40197863
    • DTXCID9097622
    • desmethyldesipramine
    • 3-(10,11-dihydro-5H-dibenzo[b,f]azepin-5-yl)-1-propanamine
    • Inchi: 1S/C17H20N2/c18-12-5-13-19-16-8-3-1-6-14(16)10-11-15-7-2-4-9-17(15)19/h1-4,6-9H,5,10-13,18H2
    • InChI Key: XJWJQDZWUYUIEM-UHFFFAOYSA-N
    • SMILES: N1(CCCN)C2C=CC=CC=2CCC2C=CC=CC1=2

Computed Properties

  • Exact Mass: 252.1628
  • Monoisotopic Mass: 252.163
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 3
  • Complexity: 254
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.4
  • Topological Polar Surface Area: 29.3A^2

Experimental Properties

  • Density: 1.084
  • Boiling Point: 402.3°Cat760mmHg
  • Flash Point: 177.4°C
  • Refractive Index: 1.598
  • PSA: 29.26

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